2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}benzamide

• IUPAC Name: 2-[[2-(4-chloro-3,5-dimethylphenoxy)acetyl]amino]benzamide
• InChI: InChI=1S/C17H17ClN2O3/c1-10-7-12(8-11(2)16(10)18)23-9-15(21)20-14-6-4-3-5-13(14)17(19)22/h3-8H,9H2,1-2H3,(H2,19,22)(H,20,21)
• InChI Key: AKZUFFUJYMTGAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Cl)C)OCC(=O)NC2=CC=CC=C2C(=O)N
• Molecular Formula: C17H17ClN2O3
• Molecular Weight: 332.8 g/mol

Description

2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}benzamide, also known as CDMB, is a synthetic compound that has been widely used in scientific research. It is a member of the benzamide family, which is known for its diverse biological activities. CDMB has been found to exhibit potent inhibitory effects on several enzymes, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of 2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}benzamide involves the inhibition of enzyme activity. 2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}benzamide binds to the active site of the enzyme and prevents the substrate from binding, thereby inhibiting the enzymatic reaction. The exact mechanism of inhibition may vary depending on the specific enzyme being targeted.
Biochemical and Physiological Effects:
2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}benzamide has been found to exhibit a wide range of biochemical and physiological effects. In addition to its inhibitory effects on enzymes, 2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}benzamide has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. These effects are likely due to the ability of 2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}benzamide to modulate various signaling pathways and cellular processes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}benzamide in lab experiments is its potent inhibitory effects on enzymes. This makes it a valuable tool for investigating the mechanisms of various biological processes. However, there are also some limitations to using 2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}benzamide. For example, 2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}benzamide may exhibit off-target effects, which can complicate the interpretation of experimental results. Additionally, 2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}benzamide may exhibit cytotoxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}benzamide in scientific research. One potential area of investigation is the development of 2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}benzamide-based therapeutics for the treatment of various diseases. 2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}benzamide has been found to exhibit anticancer and anti-inflammatory properties, suggesting that it may have potential as a therapeutic agent. Additionally, further studies are needed to elucidate the exact mechanisms of 2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}benzamide inhibition and to identify additional target enzymes that may be inhibited by 2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}benzamide.

Scientific Research Applications

2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}benzamide has been extensively used in scientific research as a tool for investigating the mechanisms of various biological processes. One of the major applications of 2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}benzamide is in the study of enzyme inhibition. 2-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}benzamide has been found to exhibit potent inhibitory effects on several enzymes, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. These enzymes play important roles in various biological processes, and the inhibition of these enzymes can provide valuable insights into the underlying mechanisms.